Cas no 1363382-03-9 (benzyl N-(azetidin-3-ylmethyl)-N-methyl-carbamate)

• Product Name: benzyl N-(azetidin-3-ylmethyl)-N-methyl-carbamate
• CAS No: 1363382-03-9
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 4591060
• PubChem ID: 72208157
• Update Time: 2025-06-27

benzyl N-(azetidin-3-ylmethyl)-N-methyl-carbamate Chemical and Physical Properties

Names and Identifiers

• 3-(N-CBZ-METHYLAMINOMETHYL)AZETIDINE
• benzyl (azetidin-3-ylmethyl)(methyl)carbamate
• benzyl N-(azetidin-3-ylmethyl)-N-methyl-carbamate
• Carbamic acid, N-(3-azetidinylmethyl)-N-methyl-, phenylmethyl ester
• 1363382-03-9
• CS-0057345
• SB20161
• P10541
• PB38505
• Benzyl N-(azetidin-3-ylmethyl)-N-methylcarbamate

• Inchi： 1S/C13H18N2O2/c1-15(9-12-7-14-8-12)13(16)17-10-11-5-3-2-4-6-11/h2-6,12,14H,7-10H2,1H3
• InChI Key： JPQQERWCCAQHSS-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N(CC1CNC1)C

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(azetidin-3-ylmethyl)-N-methyl-carbamate

Benzyl N-(Azetidin-3-Ylmethyl)-N-Methyl-Carbamate: A Comprehensive Overview

Benzyl N-(azetidin-3-ylmethyl)-N-methyl-carbamate, with the CAS number 1363382-03-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development and as a building block in synthetic chemistry. The structure of benzyl N-(azetidin-3-ylmethyl)-N-methyl-carbamate is characterized by a benzyl group attached to a carbamate moiety, which is further substituted with an azetidin-3-ylmethyl group and a methyl group. This unique combination of functional groups makes it a versatile compound with diverse chemical properties.

Recent advancements in the synthesis and characterization of benzyl N-(azetidin-3-ylmethyl)-N-methyl-carbamate have shed light on its potential as a precursor for bioactive molecules. Researchers have explored its role in the development of peptide-based drugs, where the azetidine ring plays a crucial role in enhancing the stability and bioavailability of the final product. The methyl group substitution further modulates the physical properties of the compound, making it suitable for various pharmaceutical applications.

One of the most promising areas of research involving benzyl N-(azetidin-3-ylmethyl)-N-methyl-carbamate is its application in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, including blood clotting, inflammation, and cell signaling. By inhibiting these enzymes, researchers aim to develop novel therapeutic agents for treating conditions such as cancer, cardiovascular diseases, and infectious disorders. The carbamate group in this compound serves as an effective binding site for protease enzymes, making it an ideal candidate for such applications.

In addition to its pharmacological applications, benzyl N-(azetidin-3-ylmethyl)-N-methyl-carbamate has also been investigated for its role in organic synthesis. The azetidine ring, being a four-membered cyclic amine, offers unique reactivity and selectivity in various chemical transformations. This has led to its use as an intermediate in the synthesis of complex molecules, including natural products and agrochemicals. The methyl group substitution further enhances its utility by providing additional sites for functionalization and diversification.

Recent studies have also highlighted the importance of benzyl N-(azetidin-3-ylmethyl)-N-methyl-carbamate in medicinal chemistry research programs. Its ability to act as a chiral auxiliary has been exploited to synthesize enantiomerically enriched compounds, which are essential for drug discovery efforts. The combination of stereochemistry and functional group diversity makes this compound a valuable tool for asymmetric synthesis.

The synthesis of benzyl N-(azetidin-3-ylmethyl)-N-methyl-carbamate involves multiple steps, including nucleophilic substitutions, condensations, and cyclizations. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These methods often involve the use of transition metal catalysts or microwave-assisted techniques to accelerate reaction rates and improve product purity.

Despite its numerous advantages, the use of benzyl N-(azetidin-3-ylmethyl)-N-methyl-carbamate is not without challenges. Its reactivity can sometimes lead to undesired side reactions during synthesis or application. However, ongoing research is focused on optimizing reaction conditions and developing new strategies to overcome these limitations.

In conclusion, benzyl N-(azetidin-3-ylmethyl)-N-methyl-carbamate (CAS No: 1363382-03-9) is a versatile compound with significant potential in organic chemistry and pharmacology. Its unique structure enables it to serve as a valuable building block in drug development and synthetic chemistry efforts. With continued research and innovation, this compound is expected to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.